BENGHE Foundational & Exploratory

Check Availability & Pricing

Deethylatrazine in Aqueous Environments: A
Technical Review of Occurrence, Analysis, and
Degradation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Deethylatrazine

Cat. No.: B013485

An in-depth guide for researchers, scientists, and drug development professionals on the
prevalence and detection of deethylatrazine, a primary degradation product of the widely used
herbicide atrazine, in groundwater and surface water.

Deethylatrazine (DEA), a principal metabolite of the herbicide atrazine, is a frequent and
persistent contaminant in both groundwater and surface water systems across various regions,
particularly in agricultural areas.[1][2] Its occurrence is a direct consequence of the widespread
use of atrazine for weed control.[3] This technical guide provides a comprehensive overview of
the occurrence of deethylatrazine, details the analytical methodologies for its detection, and
illustrates the key environmental transformation pathways.

Occurrence of Deethylatrazine in Groundwater and
Surface Water

Deethylatrazine is often detected at concentrations comparable to or even exceeding those of
its parent compound, atrazine, in agueous environments.[4] This is attributed to its formation
through the microbial degradation of atrazine in soil and its subsequent transport into water
bodies.[1] The persistence and mobility of DEA contribute to its widespread presence in both
groundwater and surface water.

Deethylatrazine in Groundwater
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Numerous studies have documented the presence of deethylatrazine in groundwater. For
instance, raw groundwater supplies for drinking water have shown DEA concentrations ranging
from 0.07 to 0.6 pg/L.[5] A study of 303 groundwater wells in the Midwestern United States
found that deethylatrazine was detected in 22.8% of the samples, with a maximum
concentration of 2.20 pg/L.[5] Another national-scale study of groundwater used for public
supply found that the atrazine degradate DEA was detected with similar frequency to atrazine
itself, with each being found in about 30% of 2,460 wells.[4] In a study near Rennick, western
Victoria, DEA was recorded at a maximum concentration of 1.98 mg/L in the surface aquifer 28
days after atrazine application.[6]
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Deethylatrazine is also frequently detected in surface runoff from agricultural fields where
atrazine has been applied. A long-term study monitoring runoff from small agricultural
watersheds reported that DEA was the most frequently detected metabolite, with an average
concentration of 2.5 pg/L in the year of atrazine application.[7][8][9] In some instances, the
concentrations of DEA in surface runoff have been observed to exceed the maximum
contaminant level (MCL) for atrazine (3 pg/L) for a significant period after application.[7][8]

Atrazine Degradation Pathway

Atrazine undergoes degradation in the environment primarily through microbial processes,
leading to the formation of several metabolites, including deethylatrazine.[11] The initial step
in one of the common degradation pathways involves the N-dealkylation of atrazine, where an
ethyl group is removed to form deethylatrazine.[11][12] This process is often mediated by
microbial enzymes such as cytochrome P450.[11] Further degradation can occur, leading to
other byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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